Cas no 727421-73-0 (1-pentyl-1H-indole-3-carboxylic acid)

1-Pentyl-1H-indole-3-carboxylic acid is a synthetic indole derivative characterized by a pentyl substituent at the 1-position and a carboxylic acid functional group at the 3-position of the indole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its structural features, including the electron-rich indole core and the reactive carboxyl group, make it suitable for further functionalization via amidation, esterification, or other coupling reactions. The pentyl chain enhances lipophilicity, which can influence solubility and binding affinity in target applications. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.
1-pentyl-1H-indole-3-carboxylic acid structure
727421-73-0 structure
Product Name:1-pentyl-1H-indole-3-carboxylic acid
CAS No:727421-73-0
MF:C14H17NO2
MW:231.290283918381
MDL:MFCD05859192
CID:1760885
PubChem ID:17381723
Update Time:2025-11-01

1-pentyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Pb-22 3-carboxyindole Metabolite
    • 1-pentyl-1,3-dihydro-imidazole-2-thione
    • 1-pentyl-1H-indole-3-carboxylic acid
    • 3-carboxy-1-pentyl-1H-indole
    • 1-Pentylimidazol-2-thiol
    • NSC360509
    • AC1N6EBD
    • 1-pentylindole-3-carboxylic acid
    • AMY7752
    • CEB42173
    • BBL015113
    • HTS001466
    • STL139318
    • ST085824
    • C76312
    • Z1623864181
    • DTXSID101024523
    • 727421-73-0
    • EN300-125089
    • HAPJUNILBCTRIJ-UHFFFAOYSA-N
    • BS-3132
    • MFCD05859192
    • SCHEMBL11903673
    • AKOS003349264
    • NS00017243
    • Z335290214
    • CS-0199220
    • MDL: MFCD05859192
    • Inchi: 1S/C14H17NO2/c1-2-3-6-9-15-10-12(14(16)17)11-7-4-5-8-13(11)15/h4-5,7-8,10H,2-3,6,9H2,1H3,(H,16,17)
    • InChI Key: HAPJUNILBCTRIJ-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(C2C=CC=CC=21)CCCCC)=O

Computed Properties

  • Exact Mass: 231.125928785g/mol
  • Monoisotopic Mass: 231.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 418.3±18.0 °C at 760 mmHg
  • Flash Point: 206.8±21.2 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-pentyl-1H-indole-3-carboxylic acid Security Information

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Additional information on 1-pentyl-1H-indole-3-carboxylic acid

1-Pentyl-1H-Indole-3-Carboxylic Acid (CAS No. 727421-73-0): A Promising Compound in Medicinal Chemistry

1-Pentyl-1H-indole-3-carboxylic acid is a versatile organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS No. 727421-73-0, belongs to the family of indole derivatives, which are well-known for their diverse biological activities. Recent advancements in synthetic methodologies and pharmacological studies have highlighted its potential applications in drug discovery and therapeutic development. The integration of 1-pentyl-1H-indole-3-carboxylic acid into modern pharmaceutical research underscores its importance as a building block for designing novel therapeutics.

Indole-based molecules have long been recognized for their ability to modulate various biological targets, including G-protein-coupled receptors (GPCRs), ion channels, and enzyme systems. The 1-pentyl-1H-indole-3-carboxylic acid structure, with its indole core and carboxylic acid functionality, provides a scaffold for functional group modification, enabling the exploration of its pharmacological potential. A recent study published in Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit selective agonism at the 5-HT2A receptor, which is implicated in neurodegenerative disorders. This finding highlights the 1-pentyl-1H-indole-3-carboxylic acid as a promising lead compound for the development of antipsychotic agents.

The chemical synthesis of 1-pentyl-1H-indole-3-carboxylic acid has been optimized through catalytic approaches, reducing the number of steps required for its preparation. A 2024 paper in Organic & Biomolecular Chemistry reported a one-pot synthesis method using a transition-metal catalyst, which significantly improved the yield and environmental sustainability of the process. This advancement is crucial for the large-scale production of the compound, as it aligns with the principles of green chemistry and industrial scalability. The 1-pentyl-1H-indole-3-carboxylic acid scaffold also allows for the incorporation of diverse substituents, expanding its utility in medicinal chemistry.

Pharmacological studies on 1-pentyl-1H-indole-3-carboxylic acid have revealed its potential as an anti-inflammatory agent. A 2023 preclinical trial published in Pharmacological Research showed that this compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study further noted that its mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) pathways, which are central to the regulation of inflammation. These findings suggest that 1-pentyl-1H-indole-3-carboxylic acid could be a valuable candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-pentyl-1H-indole-3-carboxylic acid has shown potential in the treatment of metabolic disorders. A 2024 study in Diabetes Research and Clinical Practice reported that this compound enhances insulin sensitivity by modulating the peroxisome proliferator-activated receptor gamma (PPAR-γ) pathway. The research emphasized the role of the indole ring in the compound's interaction with PPAR-γ, highlighting the structural importance of the 1-pentyl-1H-indole-3-carboxylic acid scaffold. These insights are critical for the design of drugs targeting type 2 diabetes and related metabolic conditions.

The biological activity of 1-pentyl-1H-indole-3-carboxylic acid is further supported by its ability to interact with ion channels. A 2023 review in Current Opinion in Pharmacology discussed the potential of indole derivatives, including this compound, in modulating voltage-gated sodium channels. The study suggested that the 1-pentyl-1H-indole-3-carboxylic acid could be explored as a lead compound for the development of anticonvulsant drugs, given its ability to block neuronal hyperexcitability. This application is particularly relevant in the context of epilepsy and other neurological disorders.

The exploration of 1-pentyl-1H-indole-3-carboxylic acid in drug discovery is also influenced by its structural flexibility. The presence of the pentyl chain and carboxylic acid group allows for the creation of a wide range of derivatives with varying biological activities. A 2024 study in MedChemComm demonstrated that substituting the pentyl group with different functional groups significantly alters the compound's pharmacokinetic profile. This adaptability makes 1-pentyl-1H-indole-3-carboxylic acid a valuable tool for medicinal chemists seeking to optimize drug candidates for specific therapeutic applications.

Furthermore, the 1-pentyl-1H-indole-3-carboxylic acid has been investigated for its potential in cancer therapy. A 2023 preclinical study published in Cancer Letters found that this compound induces apoptosis in cancer cells by modulating the mitochondrial pathway. The study highlighted the importance of the indole core in the compound's ability to disrupt mitochondrial function, which is a common target in anticancer agents. These findings underscore the 1-pentyl-1H-indole-3-carboxylic acid as a potential candidate for the development of novel anticancer drugs.

Despite its promising pharmacological profile, the 1-pentyl-1H-indole-3-carboxylic acid faces challenges in terms of drug delivery and bioavailability. A 2024 review in Advanced Drug Delivery Reviews discussed the need for formulation strategies to enhance the solubility and stability of this compound. The review emphasized the importance of prodrug approaches and nanocarriers in improving the therapeutic efficacy of 1-pentyl-1H-indole-3-carboxylic acid. These strategies are essential for translating the compound from the laboratory to clinical applications.

The future of 1-pentyl-1H-indole-3-carboxylic acid in medicinal chemistry is closely tied to advancements in computational modeling and high-throughput screening. A 2024 study in Drug Discovery Today employed machine learning algorithms to predict the biological activity of derivatives of this compound. The study's results indicated that the 1-pentyl-1H-indole-3-carboxylic acid scaffold has a high potential for drug discovery, with several derivatives showing promising activity against multiple targets. These computational insights are invaluable for accelerating the drug development process.

In conclusion, 1-pentyl-1H-indole-3-carboxylic acid (CAS No. 727421-73-0) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. The ongoing research into its pharmacological potential, combined with advancements in synthetic methodologies and drug delivery strategies, positions 1-pentyl-1H-indole-3-carboxylic acid as a key player in the future of pharmaceutical science.

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